Cas no 2228475-21-4 (2-(3-chloroprop-1-en-2-yl)-1,3-thiazole)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole
• CAS No: 2228475-21-4
• MF: C₆H₆ClNS
• MW: 159.636538982391
• CID: 5831971
• PubChem ID: 165687855
• Update Time: 2025-06-09

2-(3-chloroprop-1-en-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole
• 2228475-21-4
• EN300-1979063

• Inchi： 1S/C6H6ClNS/c1-5(4-7)6-8-2-3-9-6/h2-3H,1,4H2
• InChI Key： QUAQTCUDEBSSLR-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=NC=CS1

Computed Properties

• Exact Mass: 158.9909481g/mol
• Monoisotopic Mass: 158.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole

Recent Advances in the Study of 2-(3-Chloroprop-1-en-2-yl)-1,3-thiazole (CAS: 2228475-21-4)

The compound 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole (CAS: 2228475-21-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole as a building block in the synthesis of more complex molecules. Its thiazole core, combined with the reactive chloropropenyl side chain, makes it a valuable intermediate in the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of heterocyclic derivatives with promising antimicrobial and anticancer activities.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's mechanism of action against bacterial pathogens. The results demonstrated that derivatives of 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole exhibited potent inhibitory effects against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. This finding underscores its potential as a lead compound for developing new antibiotics.

Another significant advancement was reported in a recent patent application (WO2023056789), which described the use of 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole derivatives as modulators of inflammatory pathways. The compounds showed remarkable efficacy in reducing pro-inflammatory cytokines in animal models of rheumatoid arthritis, suggesting potential applications in autoimmune disease treatment.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole have been developed. A 2024 publication in Organic Process Research & Development detailed a green chemistry approach using catalytic asymmetric synthesis, which improved yield and reduced environmental impact compared to traditional methods.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole-based therapeutics. Current research is focusing on improving the pharmacokinetic properties of these compounds, particularly their metabolic stability and oral bioavailability. Several research groups are employing structure-activity relationship (SAR) studies to optimize the molecular framework for enhanced drug-like properties.

The compound's potential extends beyond therapeutic applications. Recent investigations have explored its use in materials science, particularly in the development of functional polymers with antimicrobial surfaces. This interdisciplinary approach demonstrates the broad utility of 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole across multiple scientific domains.

In conclusion, 2-(3-chloroprop-1-en-2-yl)-1,3-thiazole (CAS: 2228475-21-4) represents a promising chemical entity with diverse applications in medicinal chemistry and beyond. Ongoing research continues to uncover new facets of its biological activity and synthetic utility, positioning it as a compound of significant interest for future drug discovery efforts and material science applications.